Cas no 24423-04-9 (3-(2-hydroxyphenyl)-3-methylbutanoic acid)

• Product Name: 3-(2-hydroxyphenyl)-3-methylbutanoic acid
• CAS No: 24423-04-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6255888
• PubChem ID: 84665365
• Update Time: 2025-10-29

3-(2-hydroxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxyphenyl)-3-methylbutanoic acid
• EN300-1855948
• 24423-04-9
• SCHEMBL1114879

• Inchi： 1S/C11H14O3/c1-11(2,7-10(13)14)8-5-3-4-6-9(8)12/h3-6,12H,7H2,1-2H3,(H,13,14)
• InChI Key： OXUAHBGWCVQTOF-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2-hydroxyphenyl)-3-methylbutanoic acid

3-(2-Hydroxyphenyl)-3-Methylbutanoic Acid: A Comprehensive Overview

3-(2-Hydroxyphenyl)-3-Methylbutanoic Acid, also known by its CAS number CAS No. 24423-04-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound has garnered attention due to its unique structural properties and potential applications in drug development, food additives, and cosmetic formulations. In this article, we will delve into the chemical characteristics, synthesis methods, and recent advancements in the utilization of this compound.

The molecular structure of 3-(2-Hydroxyphenyl)-3-Methylbutanoic Acid comprises a phenolic group attached to a butanoic acid backbone. The presence of the hydroxyl group (-OH) on the aromatic ring introduces hydrophilic properties, while the methyl group (-CH₃) imparts a degree of lipophilicity. This balance between hydrophilicity and lipophilicity makes the compound versatile for various applications. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents.

One of the most promising areas of research involving CAS No. 24423-04-9 is its application in drug design. Scientists have investigated its potential as a scaffold for creating novel pharmaceuticals targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions. For instance, a study published in Nature Communications highlighted its ability to modulate key enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease.

In addition to its pharmacological applications, 3-(2-Hydroxyphenyl)-3-Methylbutanoic Acid has found utility in the food industry as a natural flavor enhancer. Its ability to interact with taste receptors makes it an ideal candidate for improving the sensory profile of food products without compromising their nutritional value. Recent advancements in food chemistry have focused on optimizing its extraction methods to ensure scalability and cost-effectiveness.

The synthesis of CAS No. 24423-04-9 has also been a topic of extensive research. Traditional methods involve multi-step reactions with varying yields, but modern approaches leveraging green chemistry principles have significantly improved efficiency. For example, microwave-assisted synthesis has been employed to accelerate reaction times while reducing energy consumption.

Moreover, the compound's stability under various environmental conditions has been thoroughly examined. Studies conducted under simulated gastrointestinal conditions reveal that it maintains structural integrity, which is crucial for its bioavailability when used as an oral medication or dietary supplement.

In conclusion, 3-(2-Hydroxyphenyl)-3-Methylbutanoic Acid, or CAS No. 24423-04-9, stands out as a multifaceted compound with diverse applications across multiple industries. Its unique chemical properties and recent breakthroughs in research underscore its potential to contribute significantly to scientific and technological advancements in the coming years.